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Compound of Interest

Compound Name: N-Dodecylacrylamide

Cat. No.: B074712

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of N-Dodecylacrylamide, ensuring the safety of laboratory personnel and
compliance with environmental regulations.

Hazard Identification and Safety Data

N-Dodecylacrylamide is a chemical compound that requires careful handling due to its
potential health hazards. It is classified as causing skin irritation, serious eye irritation, and may
cause respiratory irritation.[1] Adherence to the safety protocols outlined below is crucial.

Quantitative Data Summary
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Property Value Reference
Molecular Formula C1s5H20NO [1]
Molecular Weight 239.40 g/mol [1]
Appearance White to off-white solid/powder -

Melting Point 58 °C -

GHS Hazard Statements

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[1]

GHS Precautionary
Statements

P261, P264, P271, P280,
P302+P352, P304+P340,
P305+P351+P338, P319,
P321, P332+P317,

P337+P317, P362+P364,
P403+P233, P405, P501

[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the first line of defense against exposure to N-

Dodecylacrylamide. The following PPE is mandatory when handling this chemical.
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PPE Category

Specifications

Rationale

Eye and Face Protection

Chemical splash goggles
conforming to ANSI Z87.1
standards.

Protects against direct contact
with the solid, which can cause

serious eye irritation.

Skin Protection

Gloves: Nitrile or butyl rubber
gloves are recommended.
Double-gloving is best
practice, especially for
prolonged handling. Change
gloves immediately if they
become contaminated.Lab
Coat: A chemically resistant lab

coat or apron is required.

Prevents skin contact, which
can cause irritation.
Acrylamides can potentially be

absorbed through the skin.

Respiratory Protection

For handling the solid powder
outside of a certified chemical
fume hood, a NIOSH-approved
air-purifying respirator with an
organic vapor (OV) cartridge
and an N95 particulate filter is

necessary.

Protects against inhalation of
the powder, which can cause

respiratory irritation.

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is critical to minimize the risk of exposure and

contamination.

Experimental Workflow for Handling N-Dodecylacrylamide
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Caption: Workflow for the safe handling of N-Dodecylacrylamide.
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Step-by-Step Handling Procedures:
e Preparation:

o Don all required PPE as specified in the table above.

o Ensure a certified chemical fume hood is operational.

o Gather all necessary equipment and reagents to minimize movement within the lab.
e Weighing and Transferring:

o Conduct all weighing and transferring of solid N-Dodecylacrylamide inside a chemical
fume hood to control dust.

o Use a disposable weighing boat or paper.
o Carefully transfer the solid to the reaction vessel, avoiding the creation of dust.
» Solution Preparation:

o When dissolving, slowly add the solid N-Dodecylacrylamide to the solvent to prevent
splashing.

e Storage:

o Store N-Dodecylacrylamide in a tightly sealed container in a cool, dry, and well-ventilated
area.

o Keep it away from incompatible materials such as strong oxidizing agents, acids, and
bases.

Emergency Procedures

In the event of an emergency, immediate and correct action is crucial.
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Emergency Situation

Immediate Action

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with copious amounts of
soap and water for at least 15 minutes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with a gentle, steady
stream of water for at least 15 minutes, holding
the eyelids open. Seek immediate medical

attention.

Move the affected person to fresh air. If

Inhalation breathing is difficult, administer oxygen. Seek
immediate medical attention.
) Do NOT induce vomiting. Rinse the mouth with
Ingestion

water. Seek immediate medical attention.

Small Spill (Solid)

1. Evacuate the immediate area and restrict
access.2. Wearing appropriate PPE, gently
cover the spill with an inert absorbent material
(e.g., vermiculite, sand).3. Carefully scoop the
absorbed material into a labeled, sealable
hazardous waste container.4. Decontaminate
the spill area with a suitable cleaning agent, and
collect all cleanup materials as hazardous

waste.

Large Spill

Evacuate the laboratory and notify your
institution's Environmental Health and Safety

(EHS) department immediately.

Disposal Plan

Proper disposal of N-Dodecylacrylamide and associated waste is a critical aspect of

laboratory safety and environmental responsibility. All waste is considered hazardous.

Disposal Workflow

© 2025 BenchChem. All rights reserved.

6/9 Tech Support


https://www.benchchem.com/product/b074712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Waste Generation

[Unused N—Dodecylacrylamide] [Contaminated Labware (gloves, tips, etc.D [Contaminated Solutions]

Waste Collection & Segregation

E_abeled Solid Hazardous Waste ContaineD E_abeled Liquid Hazardous Waste ContaineD

4 )

Final Disposal

[Store in Designated Satellite Accumulation Area

[Arrange for EHS Pickup]

Click to download full resolution via product page
Caption: Disposal workflow for N-Dodecylacrylamide waste streams.
Step-by-Step Disposal Procedures:
e Unused or Excess N-Dodecylacrylamide:

o Collect the solid in its original container or a clearly labeled, sealed, and chemically
compatible container for hazardous waste.[2]

o Do not mix with other waste streams.[2]
o Contaminated Labware (e.g., pipette tips, gloves, weighing boats):

o Place all solid contaminated waste in a designated, sealed hazardous waste container
labeled "Hazardous Waste" and with the chemical name.[3][4]
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e Contaminated Solutions:

o Collect all liquid waste containing N-Dodecylacrylamide in a designated, leak-proof
hazardous liquid waste container.

o Ensure the container is properly labeled with "Hazardous Waste" and the chemical
constituents.

e Waste Storage and Disposal:

o Store all hazardous waste containers in a designated and secure satellite accumulation
area.

o Arrange for the disposal of all hazardous waste through your institution's EHS department,
which will coordinate with a licensed hazardous waste management company.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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